Cas no 2227801-77-4 (rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227801-77-4
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• CID: 5922865
• PubChem ID: 165591067
• Update Time: 2025-06-14

rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1634549
• 2227801-77-4

• Inchi： 1S/C14H19FN2O3/c1-14(2,3)20-13(19)17-7-10(12(18)8-17)9-4-5-16-6-11(9)15/h4-6,10,12,18H,7-8H2,1-3H3/t10-,12+/m0/s1
• InChI Key： RCKQQKCURRGPLV-CMPLNLGQSA-N
• SMILES： FC1C=NC=CC=1[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 282.13797063g/mol
• Monoisotopic Mass: 282.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.7Ų

Additional information on rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227801-77-4)

The compound rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227801-77-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoropyridinyl moiety and a hydroxypyrrolidine core, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for fluorinated heterocycles like 3-fluoropyridine has surged, driven by their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical compounds, as seen in rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate, is a trending strategy to improve drug efficacy. This aligns with the growing focus on precision medicine and targeted therapies, where small structural modifications can significantly impact biological activity.

The stereochemistry of rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate is another critical aspect, as the (3R,4S) configuration often influences binding affinity to biological targets. This has led to its exploration in asymmetric synthesis and chiral auxiliaries, addressing the need for enantiomerically pure compounds in modern drug development. The compound's tert-butyl carboxylate group further enhances its utility as a protecting group in multi-step synthetic routes.

From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate often involves palladium-catalyzed cross-coupling or enantioselective hydrogenation, techniques that are widely discussed in green chemistry forums. These methods align with the global push for sustainable manufacturing, reducing waste and energy consumption while maintaining high yields.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. Such rigorous quality control is essential for its application in high-throughput screening (HTS) and fragment-based drug design, where even minor impurities can skew results. Researchers frequently search for "CAS 2227801-77-4 supplier" or "fluoropyridinyl pyrrolidine synthesis," highlighting the commercial and academic interest in this molecule.

In summary, rac-tert-butyl (3R,4S)-3-(3-fluoropyridin-4-yl)-4-hydroxypyrrolidine-1-carboxylate represents a versatile building block in medicinal chemistry. Its relevance to drug discovery, chiral synthesis, and sustainable chemistry positions it at the forefront of contemporary research. As the pharmaceutical industry continues to prioritize fluorinated compounds and stereoselective synthesis, this compound is poised to play a pivotal role in future innovations.